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Compound of Interest

Compound Name: 5-Methoxypent-1-yne

Cat. No.: B2586468

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive overview of the chemical compound 5-
Methoxypent-1-yne, including its unequivocal identification, key physicochemical properties,
and available safety information. While this guide aims to be a thorough resource, it is
important to note that publicly accessible information regarding detailed experimental protocols,
specific biological activities, and its direct applications in drug development is limited. The
content herein is based on aggregated data from chemical databases and assumes the user
has a foundational understanding of organic chemistry and laboratory safety.

Chemical Identity and Properties

5-Methoxypent-1-yne is an organic molecule containing both an alkyne and a methoxy
functional group. Its unique structure makes it a potentially useful building block in organic
synthesis.

IUPAC Name: 5-methoxypent-1-yne[1] CAS Number: 14604-44-5[1]

Physicochemical Data

The following table summarizes the key quantitative data available for 5-Methoxypent-1-yne.
This information is crucial for its handling, characterization, and use in experimental settings.
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Property Value Source

Molecular Formula CeH100 PubChem[1]
Molecular Weight 98.14 g/mol PubChem[1]
Exact Mass 98.073164938 Da PubChem[1]

InChl=1S/C6H100/c1-3-4-5-6-
InChl PubChem[1]
7-2/h1H,4-6H2,2H3

CLISVFCXKLMNIJ-
InChlKey PubChem[1]
UHFFFAOYSA-N

Canonical SMILES COCCcCc#C PubChem[1]

Experimental Information

Detailed, peer-reviewed experimental protocols for the synthesis or specific reactions of 5-
Methoxypent-1-yne are not readily available in scientific literature databases. However,
general synthetic routes for terminal alkynes and ethers are well-established in organic
chemistry.

General Synthetic Approach

A plausible, though not explicitly documented, synthetic strategy for 5-Methoxypent-1-yne
could involve the Williamson ether synthesis. This would entail reacting a suitable precursor,
such as 4-pentyn-1-ol, with a methylating agent like methyl iodide in the presence of a base.

Disclaimer: This proposed synthetic route is illustrative and has not been verified from
published experimental data for this specific compound. Researchers should conduct their own
literature search and optimization for any synthetic endeavor.

Applications in Research and Drug Development

Currently, there is a lack of published research detailing the use of 5-Methoxypent-1-yne in
drug development or as a probe in biological systems. Its bifunctional nature, possessing a
terminal alkyne, suggests potential utility in "click chemistry” reactions, a common tool in
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medicinal chemistry for linking molecules. However, specific examples of its application in this
context are not documented.

Safety and Handling

Based on available safety data, 5-Methoxypent-1-yne is classified as a flammable liquid and
vapor. It is also indicated to cause skin and serious eye irritation, and may cause respiratory
irritation.[1]

Hazard Statements:

H226: Flammable liquid and vapor[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as safety goggles, gloves, and a lab coat, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Logical Workflow for Compound Characterization

The following diagram illustrates a generalized workflow for the identification and
characterization of a chemical compound like 5-Methoxypent-1-yne, from initial identification
to potential application.

Caption: A logical workflow for characterizing a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. 5-Methoxypent-1-yne | C6H100 | CID 14221107 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Methoxypent-1-yne].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2586468#cas-number-and-iupac-name-for-5-
methoxypent-1-yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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